Cas no 33166-79-9 (Ethyl 3-oxo-3-(m-tolyl)propanoate)

Ethyl 3-oxo-3-(m-tolyl)propanoate Properties

Names and Identifiers

• Ethyl 3-oxo-3-(m-tolyl)propanoate
• 3-OXO-3-M-TOLYL-PROPIONIC ACID ETHYL ESTER
• Benzenepropanoic acid,3-methyl-b-oxo-, ethyl ester
• Ethyl (3-Methylbenzoyl)acetate
• Ethyl 3-(3-methylphenyl)-3-oxopropanoate
• Ethyl m-toluoylacetate
• 3-(3-methylphenyl)-3-oxopropionic acid ethyl ester
• 3-oxo-3-(3-methylphenyl)propionic acid ethyl ester
• ethyl 3-oxo-3-m-tolylpropanoate
• ethyl m-methylbenzoylacetate
• 3-Oxo-3-(m-tolyl)propionic acid ethyl ester
• Ethyl 2-(3-methylbenzoyl)acetate
• Ethyl 3-oxo-3-(m-tolyl)propionate
• 33166-79-9
• SCHEMBL1167294
• 3-OXO-3-M-TOLylpropanoic acid ethyl ESTER
• FT-0639082
• Benzenepropanoic acid, 3-methyl-.beta.-oxo-, ethyl ester
• DTXSID30375091
• s11906
• CS-W005940
• AC-26789
• BB 0253296
• 3-Oxo-3-(m-tolyl)propionic acid ethyl ester, Ethyl 2-(3-methylbenzoyl)acetate
• 3-OXO-3-M-TOLYL-PROPIONICACIDETHYLESTER
• SY058425
• AS-11471
• LLFKVNDSLHMEQC-UHFFFAOYSA-N
• ethyl 3-methyl-benzoyl-acetate
• AKOS000266401
• 3-Oxo-3-m-tolylpropionate ethyl ester
• 3-Oxo-3-(3-tolyl)propionic acid ethyl ester
• MFCD03424816
• 3-oxo-3-m-tolylpropionic acid-ethyl ester
• J-019052
• ALBB-020946
• benzenepropanoic acid, 3-methyl-beta-oxo-, ethyl ester
• CHEMBL5286399
• STL185687
• +Expand

• MDL： MFCD03424816
• InChIKey： LLFKVNDSLHMEQC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O3/c1-3-15-12(14)8-11(13)10-6-4-5-9(2)7-10/h4-7H,3,8H2,1-2H3
• SMILES： CCOC(=O)CC(=O)C1=CC=CC(=C1)C

Computed Properties

• Exact Mass: 206.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 206.094
• Heavy Atom Count: 15
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 2.13090
• PSA: 43.37000
• Refractive Index: n20/D 1.5290(lit.)
• Boiling Point: 273-274 °C(lit.)
• Melting Point: No data available
• Flash Point: >230 °F
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.083 g/mL at 25 °C(lit.)

Ethyl 3-oxo-3-(m-tolyl)propanoate Security Information

• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

Ethyl 3-oxo-3-(m-tolyl)propanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%